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Compound of Interest

Compound Name: Aloenin B

Cat. No.: B14133693

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aloenin B is a naturally occurring compound isolated from the leaves and roots of Aloe
hijazensis. This technical guide provides a comprehensive overview of its chemical identity,
including its CAS number and molecular formula. While research on the specific biological
activities of purified Aloenin B is nascent, this document summarizes the known bioactive
properties of the extracts from which it is derived, suggesting potential areas for future
investigation. Detailed methodologies for the isolation of related compounds from Aloe species
are also presented to facilitate further research and drug discovery efforts.

Chemical Identity and Properties

Aloenin B is a distinct chemical entity within the diverse family of compounds found in Aloe
species. It is crucial to distinguish it from other well-known Aloe constituents such as Aloin B
and Aloenin to ensure accuracy in research and development.
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Property Value Reference
CAS Number 106533-41-9 [1]
Molecular Formula C34H38017 [1]
Molecular Weight 718.66 g/mol
Leaves and roots of Aloe
Source . ) [1]
hijazensis

Biological Activities and Therapeutic Potential

Currently, there is limited specific data on the biological activities of purified Aloenin B.
However, the extracts of Aloe hijazensis, from which Aloenin B is isolated, have demonstrated
potent antibacterial and antifungal activities. This suggests that Aloenin B may contribute to
these properties and warrants further investigation as a potential antimicrobial agent.

Antimicrobial Activity of Aloe hijazensis Extracts

Extracts from the leaves and roots of Aloe hijazensis have been shown to possess significant
activity against various microbial strains. While the specific contribution of Aloenin B to this
activity is yet to be elucidated, the broad-spectrum antimicrobial action of the source extract
indicates a promising area of study for this compound.

Experimental Protocols
General Protocol for the Isolation of Compounds from
Aloe Species

The following is a general procedure for the extraction and isolation of bioactive compounds
from Aloe species, which can be adapted for the specific isolation of Aloenin B from Aloe
hijazensis.

Workflow for Isolation of Bioactive Compounds from Aloe
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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